Cas no 4052-88-4 (Benzenemethanamine,N,N,4-trimethyl-)

• Product Name: Benzenemethanamine,N,N,4-trimethyl-
• CAS No: 4052-88-4
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 331356
• PubChem ID: 138102
• Update Time: 2025-04-19

Benzenemethanamine,N,N,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N,N,4-trimethyl-
• N,N-dimethyl-1-(4-methylphenyl)methanamine
• 4-methyl-N,N-dimethylbenzylamine
• Benzenemethanamine,N,N,4-trimethyl
• Benzylamine,N,N,p-trimethyl
• dimethyl-(4-methyl-benzyl)-amine
• dimethyl[(4-methylphenyl)methyl]amine
• N,N,4-trimethyl-Benzenemethanamine
• N,N,4-trimethylbenzylamine
• N,N-dimethyl(4-methylbenzyl)amine
• N,N-dimethyl(p-tolyl)methanamine
• N,N-dimethyl-1-p-tolylmethanamine
• p-Methylbenzyldimethylamine
• Dimethyl(4-methylbenzyl)amin
• AMY24276
• 4-N,N-Trimethylbenzylamine
• AKOS003962421
• SCHEMBL12374
• JAOPKYRWYXCGOQ-UHFFFAOYSA-N
• 4052-88-4
• P-METHYL-N,N-DI METHYL BENZYL AMINE
• DTXSID10193533
• p-methyl-n,n-dimethyl benzylamine
• N,N,p-Trimethylbenzylamine
• N,N-Dimethyl(4-methylphenyl)methanamine #
• Benzenemethanamine, N,N,4-trimethyl-
• A18746
• p-Methyl-N,N-Dimethylbenzylamine
• N,N-dimethyl-1-(p-tolyl)methanamine
• Benzylamine, N,N,p-trimethyl-

• Inchi： 1S/C10H15N/c1-9-4-6-10(7-5-9)8-11(2)3/h4-7H,8H2,1-3H3
• InChI Key： JAOPKYRWYXCGOQ-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.919
• Boiling Point: 189.4 °C at 760 mmHg
• Flash Point: 60.8 °C
• Refractive Index: 1.515
• PSA: 3.24000
• LogP: 2.05660